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molecular formula C5H4Cl2N2 B112184 4,5-Dichloropyridin-2-amine CAS No. 188577-68-6

4,5-Dichloropyridin-2-amine

Cat. No. B112184
CAS RN: 188577-68-6
M. Wt: 163 g/mol
InChI Key: CRRAQLWJVYODCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06214801B1

Procedure details

Compound 8 (10 g, 0.04 mol) in 6 N HCl (50 mL) was heated at reflux for 10 h. This solution was neutralized with Na2CO3 (to pH 7 by litmus) and then extracted with EtOAc (3×150 mL). The combined EtOAc extracts were dried over magnesium sulfate, filtered and concentrated to give a solid residue, which, after recrystallization from EtOH, gave 6.3 g (97%) of compound 4 as a white solid (mp 140-141° C.).
Name
Compound 8
Quantity
10 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
compound 4
Yield
97%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:7]([Cl:8])=[CH:6][N:5]=[C:4]([NH:9]C(=O)C(C)(C)C)[CH:3]=1.C([O-])([O-])=O.[Na+].[Na+]>Cl>[NH2:9][C:4]1[CH:3]=[C:2]([Cl:1])[C:7]([Cl:8])=[CH:6][N:5]=1 |f:1.2.3|

Inputs

Step One
Name
Compound 8
Quantity
10 g
Type
reactant
Smiles
ClC1=CC(=NC=C1Cl)NC(C(C)(C)C)=O
Name
HCl
Quantity
50 mL
Type
solvent
Smiles
Cl
Step Two
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 10 h
Duration
10 h
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (3×150 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined EtOAc extracts were dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a solid residue, which
CUSTOM
Type
CUSTOM
Details
after recrystallization from EtOH

Outcomes

Product
Name
compound 4
Type
product
Smiles
NC1=NC=C(C(=C1)Cl)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 6.3 g
YIELD: PERCENTYIELD 97%
YIELD: CALCULATEDPERCENTYIELD 96.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.